2'-Hydroxy-1,1'-biphenyl-2-sulfinic acid
Overview
Description
2'-hydroxybiphenyl-2-sulfinic acid is an organosulfinic acid that is benzenesulfinic acid in which the hydrogen at position 2 has been replaced by a 2-hydroxyphenyl group. It is a member of hydroxybiphenyls and an organosulfinic acid. It is a conjugate acid of a 2'-hydroxybiphenyl-2-sulfinate.
Scientific Research Applications
1. Synthesis of Complex Compounds
2'-Hydroxy-1,1'-biphenyl-2-sulfinic acid is involved in various synthetic processes. For instance, it is used in the copper/silver-mediated construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates, showcasing its role in complex organic syntheses (Li & Liu, 2014).
2. Molecular Dynamic Simulations
This compound is significant in understanding molecular interactions, particularly in the development of CHARMM-compatible force field parameters for molecular dynamic simulations. This is critical in studying enzyme-substrate interactions and developing new therapeutic agents (Yu et al., 2017).
3. Biocatalysis
It's also used in biocatalysis, specifically in the alpha hydroxylation of carboxylic acids catalyzed by α oxidase from peas. This process highlights its role in producing enantiomerically pure 2-hydroxy acids, important in various industrial and pharmaceutical applications (Adam et al., 1998).
4. Crystallography and Enzymology
In crystallography and enzymology, the compound assists in understanding enzyme mechanisms, specifically in the study of desulfurization enzyme DszB. This provides insights into biodegradation processes and the development of environmental remediation techniques (Lee et al., 2004).
5. Luminescent Sensing
The compound also finds use in luminescent sensing, as demonstrated in studies involving lanthanide-organic frameworks. These frameworks have potential applications in gas sorption, proton conductivity, and luminescent sensing of metal ions, indicating the versatility of 2'-hydroxy-1,1'-biphenyl-2-sulfinic acid in materials science (Zhou et al., 2016).
properties
Product Name |
2'-Hydroxy-1,1'-biphenyl-2-sulfinic acid |
|---|---|
Molecular Formula |
C12H10O3S |
Molecular Weight |
234.27 g/mol |
IUPAC Name |
2-(2-hydroxyphenyl)benzenesulfinic acid |
InChI |
InChI=1S/C12H10O3S/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)16(14)15/h1-8,13H,(H,14,15) |
InChI Key |
HPKSNFTYZHYEKV-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=CC=CC=C2S(=O)O)O |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=CC=C2S(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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